Cas no 923413-77-8 (N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide)

• Product Name: N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide
• CAS No: 923413-77-8
• MF: C₁₇H₁₇Cl₂NO₃S
• MW: 386.292781591415
• CID: 5447665
• PubChem ID: 41611984
• Update Time: 2025-10-22

N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide Chemical and Physical Properties

Names and Identifiers

• 923413-77-8
• 4-(benzylsulfonyl)-N-(2,3-dichlorophenyl)butanamide
• F2984-0204
• 4-benzylsulfonyl-N-(2,3-dichlorophenyl)butanamide
• VU0507044-1
• N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide
• AKOS024479310

• Inchi： 1S/C17H17Cl2NO3S/c18-14-8-4-9-15(17(14)19)20-16(21)10-5-11-24(22,23)12-13-6-2-1-3-7-13/h1-4,6-9H,5,10-12H2,(H,20,21)
• InChI Key： HYMUYQYSQAXDND-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(CCCS(CC1C=CC=CC=1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 385.0306200g/mol
• Monoisotopic Mass: 385.0306200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 71.6Ų

Additional information on N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide

Professional Introduction to N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide (CAS No. 923413-77-8)

N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide, identified by the CAS number 923413-77-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, particularly the presence of both chloro and phenyl substituents, contribute to its potential as a lead compound in the synthesis of novel therapeutic agents.

The molecular structure of N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide consists of a butanamide backbone substituted with a phenylsulfonyl group at the fourth position and a 2,3-dichlorophenyl moiety at the nitrogen atom. This arrangement creates a molecule with multiple sites for interaction with biological targets, which is a key consideration in medicinal chemistry. The presence of chlorine atoms enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic attack during further functionalization. This property is particularly valuable in designing molecules that can undergo selective modifications to improve pharmacological efficacy.

In recent years, there has been growing interest in exploring the pharmacological potential of N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide. Several studies have highlighted its role as a precursor in the synthesis of compounds with anti-inflammatory and analgesic properties. The phenylsulfonyl group is known to interact with various enzymes and receptors, which can modulate inflammatory pathways. Additionally, the dichlorophenyl moiety has been associated with enhanced binding affinity to certain biological targets, making it an attractive scaffold for drug design.

One of the most compelling aspects of this compound is its versatility in chemical modification. The amide and sulfonyl groups provide multiple opportunities for derivatization, allowing researchers to fine-tune its biological activity. For instance, replacing the 2,3-dichlorophenyl group with other aromatic rings or heterocycles could lead to new derivatives with distinct pharmacological profiles. This flexibility makes N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide a valuable asset in medicinal chemistry libraries.

The synthesis of N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide involves several key steps that highlight its complexity and the expertise required for its preparation. The process typically begins with the chlorination of a phenyl derivative followed by sulfonylation and subsequent amide bond formation. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve efficiency and selectivity. These methods are crucial for achieving the desired molecular architecture while minimizing unwanted side products.

In terms of biological activity, preliminary studies have suggested that N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide may exhibit inhibitory effects on certain enzymes involved in pain signaling pathways. The phenylsulfonyl group is particularly noteworthy for its ability to interact with serine proteases, which are key mediators in inflammatory responses. By targeting these enzymes, the compound could potentially reduce inflammation and alleviate pain without causing significant side effects.

The growing body of research on this compound also underscores its potential applications in treating neurological disorders. Some studies have indicated that molecules similar to N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide may modulate neurotransmitter release or receptor activity in the brain. This could make them candidates for developing treatments for conditions such as epilepsy or neurodegenerative diseases. However, further investigation is needed to fully elucidate their mechanisms of action and therapeutic potential.

The chemical stability and solubility profile of N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide

In conclusion, N-(2,3-dichlorophenyl)-4-phenylmethanesulfonylbutanamide (CAS No. 923413-77-8)